![molecular formula C17H22ClN3O3S B2656473 4-((4-chlorophenyl)sulfonyl)-N-(1-isopropyl-3-methyl-1H-pyrazol-5-yl)butanamide CAS No. 1169962-05-3](/img/structure/B2656473.png)
4-((4-chlorophenyl)sulfonyl)-N-(1-isopropyl-3-methyl-1H-pyrazol-5-yl)butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-((4-chlorophenyl)sulfonyl)-N-(1-isopropyl-3-methyl-1H-pyrazol-5-yl)butanamide is a chemical compound that is widely used in scientific research. It is a potent inhibitor of a class of enzymes called glycogen synthase kinase-3 (GSK-3), which play a crucial role in a variety of cellular processes.
Scientific Research Applications
Synthesis and Chemical Properties
- Heterocyclic Synthesis: The synthesis of polyfunctionally substituted pyridine and pyrazole derivatives through condensation and reaction with active methylene compounds highlights the chemical versatility of β-oxoanilides, including structures similar to the queried compound (Hussein, Harb, & Mousa, 2008).
- Antitumor Potential: Sulfonamide and sulfonylurea pharmacophores, as seen in some indeno[1,2-c]pyrazol(in)es derivatives, have shown promising broad-spectrum antitumor activity, suggesting the potential of similar compounds for cancer treatment (Rostom, 2006).
Biological Activities
- Anticancer and Enzyme Inhibition: Certain benzenesulfonamide derivatives demonstrated significant cytotoxic and carbonic anhydrase inhibitory effects, with potential implications for developing novel anticancer agents (Gul et al., 2016).
- Antidiabetic Agents: Fluoropyrazolesulfonylurea and thiourea derivatives have shown significant antidiabetic activity, suggesting the utility of similar compounds in diabetes management (Faidallah et al., 2016).
Molecular Docking and Drug Development
- COX-2 Inhibition: Research on 1,5-diarylpyrazole derivatives, including those with sulfonamide groups, identified potent and selective COX-2 inhibitors, leading to the development of celecoxib, a well-known anti-inflammatory drug (Penning et al., 1997).
- Novel Antimicrobial Agents: Synthesis and antimicrobial activity studies of new heterocycles based on 3-methyl-1-phenyl-5-benzene sulfonamido pyrazole have revealed compounds with favorable antibacterial properties, underscoring the potential of similar structures in combating microbial infections (El‐Emary, Al-muaikel, & Moustafa, 2002).
properties
IUPAC Name |
4-(4-chlorophenyl)sulfonyl-N-(5-methyl-2-propan-2-ylpyrazol-3-yl)butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22ClN3O3S/c1-12(2)21-16(11-13(3)20-21)19-17(22)5-4-10-25(23,24)15-8-6-14(18)7-9-15/h6-9,11-12H,4-5,10H2,1-3H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJTDOJZUULEPOF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1)NC(=O)CCCS(=O)(=O)C2=CC=C(C=C2)Cl)C(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22ClN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-((4-chlorophenyl)sulfonyl)-N-(1-isopropyl-3-methyl-1H-pyrazol-5-yl)butanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.